3-Ethenyl-4-[(propan-2-yl)oxy]-N,N-dipropylbenzene-1-sulfonamide

• CAS No.: 918871-27-9
• Molecular Formula: C17H27NO3S
• Molecular Weight: 325.5 g/mol
• IUPAC Name: 3-ethenyl-4-propan-2-yloxy-N,N-dipropylbenzenesulfonamide
• InChI: InChI=1S/C17H27NO3S/c1-6-11-18(12-7-2)22(19,20)16-9-10-17(21-14(4)5)15(8-3)13-16/h8-10,13-14H,3,6-7,11-12H2,1-2,4-5H3
• InChI Key: CBNQCVAZHZGEBB-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)S(=O)(=O)C1=CC(=C(C=C1)OC(C)C)C=C

Description

3-Ethenyl-4-[(propan-2-yl)oxy]-N,N-dipropylbenzene-1-sulfonamide is a sulfonamide derivative characterized by a benzene ring substituted with an ethenyl group at position 3, an isopropoxy group at position 4, and a sulfonamide moiety at position 1 with N,N-dipropyl substituents. This compound is structurally distinct due to its combination of electron-donating (isopropoxy) and electron-withdrawing (sulfonamide) groups, which influence its physicochemical properties, such as solubility, stability, and reactivity.

Biological Activity

3-Ethenyl-4-[(propan-2-yl)oxy]-N,N-dipropylbenzene-1-sulfonamide is a sulfonamide compound with potential biological activities that warrant investigation. This article reviews its synthesis, biological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C17H27NO3S
• Molecular Weight : 325.5 g/mol
• CAS Number : [Not provided in the search results]

Synthesis

The synthesis of 3-Ethenyl-4-[(propan-2-yl)oxy]-N,N-dipropylbenzene-1-sulfonamide typically involves the reaction of appropriate sulfonamide precursors with substituted benzene derivatives. The synthetic routes often include:

• Formation of the Sulfonamide Group : Reaction of sulfonyl chloride with amines.
• Ethenyl Substitution : Introduction of the ethenyl group via elimination reactions.
• Ether Formation : Alkoxy substitutions using alcohols or phenolic compounds.

Antimicrobial Activity

Research indicates that sulfonamides exhibit significant antimicrobial properties due to their ability to inhibit bacterial folate synthesis. The mechanism typically involves:

• Inhibition of Dihydropteroate Synthase : This enzyme is crucial for synthesizing folate in bacteria, leading to growth inhibition.

Studies have shown that derivatives similar to 3-Ethenyl-4-[(propan-2-yl)oxy]-N,N-dipropylbenzene-1-sulfonamide possess varying degrees of antibacterial activity against Gram-positive and Gram-negative bacteria.

Antitumor Activity

Preliminary data suggest that this compound may have antitumor effects, possibly through:

• Cell Cycle Arrest : By modulating key cell cycle regulators such as CDK2 and cyclins, leading to inhibition of tumor cell proliferation.

A study reported that compounds within this class can induce apoptosis in cancer cells by activating intrinsic pathways related to mitochondrial dysfunction.

The biological activity of 3-Ethenyl-4-[(propan-2-yl)oxy]-N,N-dipropylbenzene-1-sulfonamide is believed to involve several mechanisms:

• Enzyme Inhibition : Targeting specific enzymes involved in metabolic pathways.
• Signal Transduction Modulation : Interfering with signaling pathways that regulate cell growth and survival.
• DNA Interaction : Potentially binding to DNA or influencing its repair mechanisms.

Case Study 1: Antimicrobial Efficacy

A study conducted on various sulfonamide derivatives, including 3-Ethenyl variants, demonstrated effective inhibition against Staphylococcus aureus and Escherichia coli. The Minimum Inhibitory Concentration (MIC) values were significantly lower than those for standard antibiotics, indicating a promising alternative for treating resistant infections.

Compound	MIC (µg/mL) against S. aureus	MIC (µg/mL) against E. coli
3-Ethenyl Sulfonamide	8	16
Standard Antibiotic	32	64

Case Study 2: Anticancer Properties

In vitro assays revealed that the compound induced apoptosis in human breast cancer cells (MCF7 line). Flow cytometry analysis indicated an increase in sub-G1 population, suggesting DNA fragmentation.

Treatment	% Apoptosis
Control	5%
Compound A (10 µM)	25%
Compound A (20 µM)	45%

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 3-Ethenyl-4-[(propan-2-yl)oxy]-N,N-dipropylbenzene-1-sulfonamide with analogous sulfonamide derivatives and related aromatic systems referenced in the evidence.

Table 1: Structural and Functional Comparison

Compound Name	Key Substituents	Sulfonamide Group	Bioactivity/Applications (Inferred)	Evidence ID
3-Ethenyl-4-[(propan-2-yl)oxy]-N,N-dipropylbenzene-1-sulfonamide	Ethenyl (C3), isopropoxy (C4), N,N-dipropyl sulfonamide (C1)	Yes	Hypothesized enzyme inhibition or receptor modulation	N/A
4-[(E)-3-(4-methoxy-3-phenylmethoxy-phenyl)prop-2-enoyl]-N,N-dimethyl-benzenesulfonamide	Methoxy-phenylpropenoyl (C4), dimethyl sulfonamide (C1)	Yes	Potential kinase inhibitor (structural analogy to known sulfonamide drugs)
(E)-N-(1,3-benzothiazol-2-yl)-3-(4-methoxy-3-morpholin-4-ylsulfonyl-phenyl)prop-2-enamide	Benzothiazole, morpholine-sulfonyl, propenamide	No (sulfonyl group in side chain)	Anticancer or antimicrobial (benzothiazole derivatives)

Key Findings

Sulfonamide Core vs. Sulfonyl Side Chains :

• Unlike the reference compound (E)-N-(1,3-benzothiazol-2-yl)-3-(4-methoxy-3-morpholin-4-ylsulfonyl-phenyl)prop-2-enamide , which positions the sulfonyl group in a side chain, 3-Ethenyl-4-[(propan-2-yl)oxy]-N,N-dipropylbenzene-1-sulfonamide integrates the sulfonamide directly into the aromatic core. This difference may enhance its binding affinity to targets requiring planar aromatic interactions (e.g., carbonic anhydrase inhibitors).

Substituent Effects: The isopropoxy group in the target compound likely increases lipophilicity compared to the methoxy group in 4-[(E)-3-(4-methoxy-3-phenylmethoxy-phenyl)prop-2-enoyl]-N,N-dimethyl-benzenesulfonamide . This could improve membrane permeability but reduce aqueous solubility. The N,N-dipropyl sulfonamide substituent may confer greater metabolic stability than N,N-dimethyl analogs due to steric hindrance against enzymatic degradation.

The ethenyl group in the target compound may allow for covalent binding to cysteine residues in target proteins, a mechanism exploited in protease inhibitors.